Ethyl 4-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H24ClN3O5/c1-2-26-18(24)22-6-3-13(4-7-22)21-16(23)12-9-15(19)17(20-10-12)27-14-5-8-25-11-14/h9-10,13-14H,2-8,11H2,1H3,(H,21,23)
• InChI Key: KWWKKKZAOOMZKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl
• Molecular Formula: C18H24ClN3O5
• Molecular Weight: 397.9 g/mol

Description

Ethyl 4-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H24ClN3O5 and its molecular weight is 397.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Annulation and Functionalization: The utilization of similar ethyl carboxylate compounds in phosphine-catalyzed annulation processes to synthesize highly functionalized tetrahydropyridines demonstrates their importance in organic synthesis, offering pathways to complex molecular architectures with complete regioselectivity and excellent yields.
• Unexpected Transformation and Antibacterial Products: Research on the transformation of ethyl carboxylate compounds has led to unexpected products with potential antibacterial activity, showcasing the chemical diversity achievable through synthetic modifications of such compounds.
• Vasodilatory Nicotinate Esters: The synthesis of N-[(ethyl-4,6-diaryl-3-pyridinecarboxylate)-2-yl]amino acid esters highlights the role of ethyl carboxylate derivatives in the development of compounds with considerable vasodilatory properties, contributing to cardiovascular research.

Anticancer Activity

• Propanamide Derivatives: The synthesis of propanamide derivatives bearing a 4-piperidinyl-1,3,4-oxadiazole moiety has shown promising anticancer activity, underlining the potential of such compounds in therapeutic applications.

Miscellaneous Applications

• Multi-Kilogram-Scale Synthesis for Clinical Studies: The development of a multi-kilogram-scale synthesis of compounds for supporting preclinical and clinical studies exemplifies the scalability of processes involving ethyl carboxylate derivatives for pharmaceutical development.
• Synthesis of Biologically Active Compounds: The synthesis of novel spiro derivatives with antimicrobial activity from ethyl carboxylate starting materials indicates their utility in creating compounds of interest for biological research and potential therapeutic use.